Cas no 750586-03-9 (5-bromo-1H-indazole-4-carboxylic acid)

• Product Name: 5-bromo-1H-indazole-4-carboxylic acid
• CAS No: 750586-03-9
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4170941
• PubChem ID: 69938706
• Update Time: 2025-04-24

5-bromo-1H-indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-4-carboxylic acid, 5-bromo-
• 5-bromo-1H-Indazole-4-carboxylic acid
• Z1269194500
• 878-847-8
• SB13872
• 750586-03-9
• 5-bromo-1H-indazole-4-carboxylicacid
• DA-03090
• SCHEMBL6923181
• EN300-176433
• 5-bromo-1H-indazole-4-carboxylic acid

• Inchi： 1S/C8H5BrN2O2/c9-5-1-2-6-4(3-10-11-6)7(5)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： FLDMHXBQEUSTQR-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(O)=O)=C(Br)C=C2)C=N1

Computed Properties

• Exact Mass: 239.95344Da
• Monoisotopic Mass: 239.95344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų